Cas no 1261892-98-1 (2-(2,4-Dichlorophenyl)-5-methylbenzoic acid)

• Product Name: 2-(2,4-Dichlorophenyl)-5-methylbenzoic acid
• CAS No: 1261892-98-1
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• MDL: MFCD18321836
• CID: 2761724
• PubChem ID: 53227671
• Update Time: 2025-05-26

2-(2,4-Dichlorophenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321836
• DTXSID90691204
• AKOS017552622
• 2-(2,4-DICHLOROPHENYL)-5-METHYLBENZOIC ACID
• 1261892-98-1
• 2-(2,4-Dichlorophenyl)-5-methylbenzoic acid, 95%
• 2',4'-Dichloro-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(2,4-Dichlorophenyl)-5-methylbenzoic acid

• MDL： MFCD18321836
• Inchi： 1S/C14H10Cl2O2/c1-8-2-4-10(12(6-8)14(17)18)11-5-3-9(15)7-13(11)16/h2-7H,1H3,(H,17,18)
• InChI Key： ISEUMPUZBQAWDH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(C)=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 280.0057849Da
• Monoisotopic Mass: 280.0057849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,4-Dichlorophenyl)-5-methylbenzoic acid

2-(2,4-Dichlorophenyl)-5-methylbenzoic acid (CAS No. 1261892-98-1): An Overview

2-(2,4-Dichlorophenyl)-5-methylbenzoic acid (CAS No. 1261892-98-1) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its 2,4-dichlorophenyl and 5-methylbenzoic acid moieties, exhibits a range of biological activities that make it a valuable candidate for various applications.

The chemical structure of 2-(2,4-Dichlorophenyl)-5-methylbenzoic acid consists of a benzene ring substituted with a 5-methyl group and a 2,4-dichlorophenyl group. This arrangement confers the molecule with specific physicochemical properties that are crucial for its biological interactions. The presence of the chlorine atoms and the methyl group enhances the compound's lipophilicity, which is essential for its ability to penetrate cell membranes and interact with biological targets.

Recent studies have explored the potential therapeutic applications of 2-(2,4-Dichlorophenyl)-5-methylbenzoic acid. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(2,4-Dichlorophenyl)-5-methylbenzoic acid could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-(2,4-Dichlorophenyl)-5-methylbenzoic acid has also shown potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings highlight the compound's potential in cancer therapy and warrant further investigation in preclinical and clinical settings.

The pharmacokinetic properties of 2-(2,4-Dichlorophenyl)-5-methylbenzoic acid have been studied to understand its behavior in biological systems. Studies have shown that the compound has good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, its low toxicity profile makes it an attractive candidate for further optimization and clinical trials.

Synthesis of 2-(2,4-Dichlorophenyl)-5-methylbenzoic acid involves several well-established chemical reactions. One common approach is the Friedel-Crafts acylation followed by chlorination and methylation steps. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production in pharmaceutical settings.

The safety profile of 2-(2,4-Dichlorophenyl)-5-methylbenzoic acid has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, thorough safety assessments are necessary before advancing to human trials.

In conclusion, 2-(2,4-Dichlorophenyl)-5-methylbenzoic acid (CAS No. 1261892-98-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.